Cas no 1287451-26-6 (4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol)

• Product Name: 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol
• CAS No: 1287451-26-6
• MF: C₂₄H₃₂FN₃O
• MW: 397.528789520264
• CID: 4768197
• Update Time: 2025-07-17

4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol Chemical and Physical Properties

Names and Identifiers

• 4-(((1-(2-Fluorophenyl)cyclopentyl)amino)methyl)-2-((4-methylpiperazin-1-yl)methyl)phenol
• 4-[[[1-(2-fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol
• BDBM50095836
• 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol

• Inchi： 1S/C24H32FN3O/c1-27-12-14-28(15-13-27)18-20-16-19(8-9-23(20)29)17-26-24(10-4-5-11-24)21-6-2-3-7-22(21)25/h2-3,6-9,16,26,29H,4-5,10-15,17-18H2,1H3
• InChI Key： RMYLFPZPIDTXQK-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C1(CCCC1)NCC1C=CC(=C(C=1)CN1CCN(C)CC1)O

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 29
• Rotatable Bond Count: 6
• Complexity: 504
• XLogP3: 3.2
• Topological Polar Surface Area: 38.7

Additional information on 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol

Introduction to 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol (CAS No. 1287451-26-6)

4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol (CAS No. 1287451-26-6) is a complex organic compound that has garnered significant attention in the field of medicinal chemistry due to its potential therapeutic applications. This compound, often referred to by its IUPAC name, is a derivative of phenol with a unique structural arrangement that includes a cyclopentyl ring, a fluorophenyl group, and a piperazine moiety. The combination of these functional groups imparts distinct chemical and biological properties, making it a promising candidate for various pharmacological studies.

The cyclopentyl ring and the fluorophenyl group are key structural features that contribute to the compound's stability and bioavailability. The piperazine moiety, on the other hand, is known for its ability to enhance solubility and facilitate interactions with biological targets. These properties collectively make 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol an attractive molecule for drug discovery and development.

Recent research has focused on the potential of this compound as a neuroprotective agent. Studies have shown that it exhibits significant neuroprotective effects in both in vitro and in vivo models of neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The mechanism of action is believed to involve the modulation of oxidative stress and inflammation, which are key factors in the progression of these diseases.

In addition to its neuroprotective properties, 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol has also been investigated for its potential as an anti-inflammatory agent. Preclinical studies have demonstrated its ability to inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory conditions such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol has been extensively studied to understand its absorption, distribution, metabolism, and excretion (ADME) properties. Results from these studies indicate that the compound has favorable pharmacokinetic parameters, including good oral bioavailability and a reasonable half-life, which are essential for its therapeutic efficacy.

Clinical trials are currently underway to evaluate the safety and efficacy of 4-[[[1-(2-Fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol in human subjects. Early-phase trials have shown promising results, with no significant adverse effects reported at therapeutic doses. These findings have paved the way for further clinical development and potential approval as a novel therapeutic agent.

From a synthetic chemistry perspective, the preparation of 4-[[[1-(2-fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol involves several steps, including the formation of the cyclopentyl ring, introduction of the fluorophenyl group, and coupling with the piperazine moiety. Advanced synthetic techniques such as transition-metal catalysis and microwave-assisted synthesis have been employed to optimize the yield and purity of the final product.

The characterization of this compound has been performed using various analytical techniques such as nuclear magnetic resonance (NMR), mass spectrometry (MS), and X-ray crystallography. These methods have provided detailed insights into its molecular structure and confirmed its identity with high confidence.

In conclusion, 4-[[[1-(2-fluorophenyl)cyclopentyl]amino]methyl]-2-[(4-methylpiperazin-1-yl)methyl]phenol (CAS No. 1287451-26-6) represents a promising molecule with diverse therapeutic potential. Its unique chemical structure and favorable biological properties make it an exciting candidate for further research and development in the pharmaceutical industry. Ongoing studies continue to explore its full range of applications, contributing to advancements in medicinal chemistry and drug discovery.